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Compound of Interest

Compound Name: YK-11

Cat. No.: B611885 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling investigational compounds like YK-11. This

document provides crucial safety information, operational guidelines, and disposal procedures

to minimize risk and ensure procedural clarity. YK-11 is a synthetic, steroidal selective

androgen receptor modulator (SARM) and should be handled with care as a potentially

hazardous compound.[1]

Immediate Safety and Personal Protective
Equipment (PPE)
Given that the full toxicological profile of YK-11 is not yet known, a cautious approach to

handling is essential. The following personal protective equipment is mandatory to prevent

accidental exposure through inhalation, ingestion, or skin contact.

Core PPE Requirements:

Eye Protection: Chemical safety goggles should be worn at all times in the laboratory.

Protective Clothing: A laboratory coat is required to protect against spills.

Hand Protection: Chemical-resistant gloves are essential. Given that YK-11 is often

dissolved in organic solvents like ethanol, methanol, and acetonitrile, nitrile gloves are a

suitable choice.[1] Always check the glove manufacturer's specifications for compatibility with

the solvents being used.
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Respiratory Protection: While a safety data sheet may indicate that respiratory protection is

not required for small quantities, it is best practice to handle the powdered form of YK-11 in a

fume hood to prevent inhalation.

Quantitative Data and Physical Properties
A summary of the key physical and chemical properties of YK-11 is provided below for easy

reference.

Property Value Source

Chemical Formula C₂₅H₃₄O₆ [2][3][4]

Molecular Weight 430.5 g/mol [1][2][3]

Appearance Crystalline solid [1]

Solubility

Soluble in ethanol, methanol,

and acetonitrile (approx. 1

mg/ml)

[1]

Storage Temperature -20°C [1]

Stability ≥ 4 years at -20°C [1]

Experimental Protocols: Handling and Disposal
Adherence to standardized laboratory procedures is critical for both safety and experimental

integrity.

Handling YK-11 Powder:
Preparation: Before handling, ensure all required PPE is correctly worn.

Weighing: Conduct all weighing of YK-11 powder within a certified chemical fume hood to

minimize the risk of inhalation.

Aliquotting: When preparing stock solutions, carefully add the solvent to the YK-11 powder to

avoid generating dust. YK-11 is soluble in organic solvents such as ethanol, methanol, and

acetonitrile.[1]
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Cleaning: After handling, thoroughly decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.[1]

Disposal Plan:
Proper disposal of YK-11 and any contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Segregation: All disposable materials that have come into contact with YK-11,

including gloves, pipette tips, and empty containers, should be considered chemical waste.

Solid Waste: Dispose of solid waste, such as contaminated gloves and weighing paper, in a

designated hazardous waste container.

Liquid Waste: Unused or waste solutions of YK-11 should be collected in a clearly labeled

hazardous waste container for organic solvents.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for chemical waste.

Signaling Pathway and Experimental Workflow
The primary mechanism of action for YK-11 involves its role as a partial agonist of the

androgen receptor and a potent inhibitor of myostatin.[5][6] This is achieved by increasing the

production of follistatin, a myostatin-inhibiting protein.[5][7]
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Caption: YK-11 signaling pathway leading to muscle growth.

The following diagram outlines the standard workflow for handling YK-11 in a laboratory

setting, from receipt to disposal.
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Caption: Standard laboratory workflow for handling YK-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. YK-11 | C25H34O6 | CID 119058028 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. caymanchem.com [caymanchem.com]

4. GSRS [precision.fda.gov]

5. YK-11 - Wikipedia [en.wikipedia.org]

6. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook
[chemicalbook.com]

7. YK11 | 1370003-76-1 | VEC00376 | Biosynth [biosynth.com]

To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
YK-11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611885#personal-protective-equipment-for-handling-
yk-11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b611885?utm_src=pdf-body-img
https://www.benchchem.com/product/b611885?utm_src=pdf-body
https://www.benchchem.com/product/b611885?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/9003137.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/yk-11
https://www.caymanchem.com/product/9003137/yk-11
https://precision.fda.gov/ginas/app/ui/substances/f5e4fb8f-9e53-4cf1-b751-3887a5c7a64b
https://en.wikipedia.org/wiki/YK-11
https://www.chemicalbook.com/article/the-origin-mechanism-potential-benefits-and-disputes-of-yk11.htm
https://www.chemicalbook.com/article/the-origin-mechanism-potential-benefits-and-disputes-of-yk11.htm
https://www.biosynth.com/p/VEC00376/1370003-76-1-yk11
https://www.benchchem.com/product/b611885#personal-protective-equipment-for-handling-yk-11
https://www.benchchem.com/product/b611885#personal-protective-equipment-for-handling-yk-11
https://www.benchchem.com/product/b611885#personal-protective-equipment-for-handling-yk-11
https://www.benchchem.com/product/b611885#personal-protective-equipment-for-handling-yk-11
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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